Cas no 23903-46-0 (Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate)

Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate is a versatile heterocyclic compound featuring a thiophene core substituted with an amino, cyano, methyl, and ester functional group. Its multifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules and agrochemicals. The presence of both electron-donating (amino) and electron-withdrawing (cyano, ester) groups enhances its reactivity in cyclization and condensation reactions. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in the synthesis of thiophene-based heterocycles, offering a balance of stability and reactivity for applications in medicinal chemistry and material science.
Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate structure
23903-46-0 structure
Product name:Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate
CAS No:23903-46-0
MF:C9H10N2O2S
MW:210.2529
MDL:MFCD00463473
CID:283747
PubChem ID:610877

Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate
    • 2-Thiophenecarboxylicacid, 5-amino-4-cyano-3-methyl-, ethyl ester
    • ethyl 5-amino-4-cyano-3-methyl-2-thiophenecarboxylate
    • 2-amino-3-cyano-4-methyl-5-carboethoxythiophene
    • 5-Amino-4-cyano-3-methyl-thiophene-2-carboxylic acid ethyl ester
    • AC1LD2EI
    • ARONIS018157
    • ethyl 2-amino-3-cyano-4-methylthiophene-5-carboxylate
    • ethyl 5-amino-3-m
    • ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate(SALTDATA: FREE)
    • STOCK1S-25601
    • SureCN626630
    • J-518065
    • AKOS000111297
    • 23903-46-0
    • FT-0767101
    • BB 0245688
    • Ethyl5-amino-4-cyano-3-methylthiophene-2-carboxylate
    • SR-01000392017
    • Ethyl 5-amino-4-cyano-3-methyl-2-thiophenecarboxylate #
    • NCGC00332027-01
    • SR-01000392017-1
    • EU-0000521
    • AS-19990
    • 5-Amino-4-cyano-3-methyl-thiophene-2-carb oxylic acid ethyl ester
    • DTXSID80346276
    • AA-516/30012033
    • Ethyl 5-amino-4-cyano-3-methyl-thiophene-2-carboxylate
    • EN300-02949
    • AB00308965-03
    • 5-amino-4-cyano-3-methylthiophene-2-carboxylic acid ethyl ester
    • SCHEMBL626630
    • Thiophene-2-carboxylic acid, 5-amino-4-cyano-3-methyl-, ethyl ester
    • MFCD00463473
    • F0311-0415
    • 5-amino-4-cyano-3-methyl-thiophene-2-carboxylic acid ethyl ester ,97%
    • Z56757201
    • CCG-103416
    • ALBB-001658
    • DB-029239
    • STK027149
    • BBL008133
    • G31062
    • MDL： MFCD00463473
    • Inchi： InChI=1S/C9H10N2O2S/c1-3-13-9(12)7-5(2)6(4-10)8(11)14-7/h3,11H2,1-2H3
    • InChI Key： NCCMCRFYSZRBBG-UHFFFAOYSA-N
    • SMILES： CCOC(=O)C1=C(C)C(=C(N)S1)C#N

Computed Properties

  • Exact Mass: 210.0464
  • Monoisotopic Mass: 210.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.4
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 386.6°Cat760mmHg
  • Flash Point: 187.6°C
  • Refractive Index: 1.574
  • PSA: 76.11

Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate Security Information

Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate Customs Data

  • HS CODE：29349990

Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-02949-10.0g
ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate
 23903-46-0 96%
10.0g
 $570.0 2023-07-06
Chemenu
CM113693-250mg
ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate
 23903-46-0 95%
250mg
 $112 2024-07-28
Life Chemicals
F0311-0415-0.25g
ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate
 23903-46-0 95%+
0.25g
 $70.0 2023-09-07
abcr
AB213821-100mg
Ethyl5-amino-4-cyano-3-methylthiophene-2-carboxylate, 95%; .
 23903-46-0 95%
100mg
 €102.90 2025-03-19
Chemenu
CM113693-100mg
ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate
 23903-46-0 95%
100mg
 $67 2024-07-28
Matrix Scientific
024214-500mg
Ethyl 5-amino-4-cyano-3-methyl-2-thiophenecarboxylate
 23903-46-0
500mg
 $199.00 2023-09-06
abcr
AB213821-100 mg
Ethyl5-amino-4-cyano-3-methylthiophene-2-carboxylate, 95%; .
 23903-46-0 95%
100mg
 €103.90 2023-05-06
abcr
AB213821-1g
Ethyl5-amino-4-cyano-3-methylthiophene-2-carboxylate, 95%; .
 23903-46-0 95%
1g
 €268.80 2025-03-19
Aaron
AR00C2OC-5g
5-AMINO-4-CYANO-3-METHYL-THIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER
 23903-46-0 95%
5g
 $548.00 2025-01-24
abcr
AB213821-250mg
Ethyl5-amino-4-cyano-3-methylthiophene-2-carboxylate, 95%; .
 23903-46-0 95%
250mg
 €157.20 2025-03-19

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(CAS:23903-46-0)Ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate
A932741
Purity:99%
Quantity:1g
Price ($):159.0